Cas no 875163-22-7 (1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide)

• Product Name: 1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide
• CAS No: 875163-22-7
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• MDL: MFCD07838409
• CID: 3108920
• PubChem ID: 16226887
• Update Time: 2025-10-16

1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide
• 1-ETHYL-N,N-DIMETHYL-2,3-DIOXO-4H-QUINOXALINE-6-SULFONAMIDE
• AKOS008068415
• AB00741049-01
• HMS1773M06
• G36702
• CS-0240567
• EN300-22909
• Z147646772
• 875163-22-7

• MDL： MFCD07838409
• Inchi： 1S/C12H15N3O4S/c1-4-15-10-6-5-8(20(18,19)14(2)3)7-9(10)13-11(16)12(15)17/h5-7H,4H2,1-3H3,(H,13,16)
• InChI Key： WSNHHIVEQYNZIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(C(N2CC)=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 297.07832714Da
• Monoisotopic Mass: 297.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.2Ų

Additional information on 1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide

Introduction to 1-Ethyl-N,N-Dimethyl-2,3-Dioxo-1,2,3,4-Tetrahydroquinoxaline-6-Sulfonamide (CAS No. 875163-22-7)

1-Ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide (CAS No. 875163-22-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide is C₁₄H₁₈N₄O₄S. The compound features a quinoxaline core with a sulfonamide group attached at the 6-position. The presence of the sulfonamide group imparts significant biological activity and enhances the compound's solubility in aqueous media. The ethyl and dimethyl groups contribute to the overall stability and lipophilicity of the molecule.

The physical properties of 1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide include a melting point of approximately 190°C and a molecular weight of 330.37 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide can be achieved through several routes. One common method involves the condensation of 6-aminoquinoxaline with ethyl chloroacetate followed by sulfonation with chlorosulfonic acid. This multi-step process yields the desired product with high purity and yield. Another approach involves the reaction of 6-chlorosulfonylquinoxaline with N,N-dimethylethanolamine in the presence of a base such as potassium carbonate.

Biological Activities

1-Ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, 1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide has demonstrated potent antiviral activity against several viral strains. Studies have indicated that it can inhibit viral replication by interfering with key viral enzymes and pathways. This makes it a promising candidate for the development of antiviral therapeutics.

Clinical Trials and Research Developments

The potential therapeutic applications of 1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide have led to several clinical trials aimed at evaluating its safety and efficacy in various medical conditions. Early-phase clinical trials have shown promising results in reducing inflammation and improving patient outcomes in conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In parallel with clinical trials, ongoing research continues to explore new avenues for optimizing the pharmacological properties of this compound. For instance, recent studies have focused on enhancing its bioavailability through prodrug strategies and nanoparticle formulations. These advancements aim to improve drug delivery and reduce side effects associated with conventional administration methods.

Toxicity and Safety Profile

The safety profile of 1-ethyl-N,N-dimethyl-2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonamide has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses. However, like any pharmaceutical agent, it is important to monitor for potential adverse effects during clinical use.

To ensure patient safety and optimize therapeutic outcomes, ongoing research is focused on identifying biomarkers that can predict individual response to treatment with this compound. This personalized medicine approach aims to tailor therapy based on patient-specific factors such as genetic predisposition and metabolic profile.

FUTURE PERSPECTIVES AND CONCLUSIONS

The continued exploration of 1-Ethyl-N,N-Dimethyl-2,3-Dioxo-1,2,3,4-Tetrahydroquinoxaline-6-Sulfonamide (CAS No. 875163-22-7) holds great promise for advancing our understanding of its biological activities and therapeutic potential. With ongoing research efforts aimed at optimizing its pharmacological properties and evaluating its safety profile in clinical settings, this compound is poised to play a significant role in the development of novel therapeutics for various medical conditions.